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Introduction
Prodigiosin, a vibrant red pigment belonging to the prodiginine family of natural products, has

garnered significant attention within the scientific community.[1][2] Produced as a secondary

metabolite by various bacteria, most notably Serratia marcescens, this tripyrrole compound

exhibits a remarkable spectrum of biological activities, including antibacterial, antifungal,

antimalarial, immunosuppressive, and potent anticancer properties.[1][2][3][4][5][6][7][8][9] Its

unique chemical structure and multifaceted bioactivities make it a compelling candidate for

therapeutic development. This technical guide provides a comprehensive overview of the

physical and chemical properties of prodigiosin, detailed experimental protocols for its study,

and an exploration of the key signaling pathways it modulates.

Physical and Chemical Properties
Prodigiosin is characterized by its distinct physical and chemical properties, which are crucial

for its extraction, purification, and formulation. A summary of its key quantitative data is

presented in the tables below.
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General and Physical Properties
Property Value References

Molecular Formula C₂₀H₂₅N₃O [3]

Molecular Weight 323.44 g/mol [3][10]

Appearance Dark red solid [2]

Melting Point 151-152 °C [6]

Boiling Point 554.3 ± 50.0 °C (Predicted) [2][6]

Solubility Profile
Prodigiosin is a lipophilic molecule, a characteristic that dictates its solubility in various

solvents.

Solvent Solubility References

Water Insoluble [1][11]

Ethanol Soluble [2][4][12]

Methanol Soluble [1][2][4][11][12]

Chloroform Soluble [1][11]

Acetone Soluble [4][12]

Acetonitrile Soluble [1][11]

Dimethyl Sulfoxide (DMSO) Soluble [1][4][11]

Ether Moderately soluble [1]

Hexane Soluble [4]

Toluene Soluble [12]

Ethyl Acetate Soluble [12]

Spectral Properties
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The spectral characteristics of prodigiosin are fundamental for its identification and

quantification.

Spectral Data Wavelength/Value Conditions/Notes References

UV-Vis Absorbance

(λmax)
534-537 nm

Acidic conditions (e.g.,

acidified

ethanol/methanol)

[1][5][13][14]

~470 nm Alkaline conditions [1]

Fluorescence

Excitation
534 nm

20 mM HEPES, 100

mM NaCl, pH 7.5, 2%

DMSO

[15]

Fluorescence

Emission
555-557 nm

20 mM HEPES, 100

mM NaCl, pH 7.5, 2%

DMSO; Methanol

[14][15]

Mass Spectrometry

(m/z)
324.2 - 324.3 [M+H]⁺

Electrospray

Ionization (ESI)
[1][16][17]

¹H NMR

Chemical shifts at δ

7.23, 6.95, 4.01, 2.17,

1.28, and 0.87 ppm

In CDCl₃ or DMSO-d₆ [8][18][19]

¹³C NMR

Signals for sp³

(methyl, methoxyl),

sp² (aromatic,

olefinic), and imino

ring carbons

In CDCl₃ [19]

Infrared (IR)

Spectroscopy (cm⁻¹)

~3416 (N-H stretch),

2916 & 2852

(methylene stretch),

1652 (N-H bend),

1445 (methyl bend),

1379 (C-O stretch)

KBr pellets [8]

Experimental Protocols
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This section outlines detailed methodologies for the production, extraction, purification, and

characterization of prodigiosin, as well as for the evaluation of its biological activities.

Production of Prodigiosin in Serratia marcescens
A common method for producing prodigiosin involves the cultivation of Serratia marcescens.

Workflow for Prodigiosin Production

Inoculum Preparation Fermentation Harvesting

Inoculate S. marcescens Incubate in seed medium Transfer to production medium Incubate with shaking Centrifuge culture Separate cell pellet

Click to download full resolution via product page

Caption: Workflow for the production of prodigiosin from Serratia marcescens.

Methodology:

Inoculum Preparation: Inoculate a single colony of Serratia marcescens into a sterile seed

medium (e.g., peptone glycerol broth). Incubate at 28-30°C for 24 hours with shaking.[20]

Production: Transfer the seed culture to a larger volume of production medium. Various

media can be used, with peptone-glycerol broth being common.[20] Incubate at 28-30°C for

48-72 hours with vigorous shaking to ensure adequate aeration.[20]

Harvesting: After incubation, harvest the bacterial cells, which contain the intracellular

prodigiosin, by centrifugation (e.g., 8,000-10,000 x g for 15-30 minutes).[20][21] Discard the

supernatant and collect the cell pellet.

Extraction and Purification
Workflow for Prodigiosin Extraction and Purification
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Caption: General workflow for the extraction and purification of prodigiosin.

Methodology:
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Extraction: Resuspend the cell pellet in an appropriate organic solvent such as acidified

methanol, ethanol, or acetone.[21][22] Vortex or sonicate the mixture to lyse the cells and

release the pigment. Centrifuge to pellet the cell debris and collect the colored supernatant

containing the crude prodigiosin extract.[21]

Purification by Column Chromatography:

Concentrate the crude extract using a rotary evaporator.[22]

Prepare a silica gel column equilibrated with a non-polar solvent (e.g., hexane or

petroleum ether).[22][23]

Load the concentrated extract onto the column.

Elute the pigment using a gradient of solvents, typically a mixture of petroleum ether and

ethyl acetate, with increasing polarity.[22][23]

Collect the red-colored fractions.[23]

Thin-Layer Chromatography (TLC): Monitor the purity of the collected fractions using TLC

with a suitable solvent system (e.g., chloroform:methanol, 9:1 v/v).[18][24] The purified

prodigiosin will appear as a single red spot.

Characterization
Methodology:

UV-Visible Spectrophotometry: Dissolve the purified prodigiosin in an appropriate solvent

(e.g., acidified methanol) and scan the absorbance from 200-700 nm to determine the

maximum absorption wavelength (λmax), which is characteristic of prodigiosin.[15][17][18]

Mass Spectrometry (MS): Analyze the purified sample by techniques such as Electrospray

Ionization Mass Spectrometry (ESI-MS) to determine the molecular weight and confirm the

molecular formula.[3][16]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Perform ¹H and ¹³C NMR to elucidate

the chemical structure of the molecule.[19]
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Fourier-Transform Infrared (FTIR) Spectroscopy: Analyze the sample to identify the

characteristic functional groups present in the prodigiosin molecule.[3]

Biological Activity Assays
Antimicrobial Activity - Agar Well Diffusion Method

Workflow for Agar Well Diffusion Assay

Prepare bacterial lawn Create wells in agar Add prodigiosin solution Incubate plates Measure zone of inhibition

Click to download full resolution via product page

Caption: Workflow for determining the antimicrobial activity of prodigiosin.

Methodology:

Prepare a lawn of the test microorganism on a suitable agar medium (e.g., Mueller-Hinton

agar for bacteria).[1][3]

Aseptically create wells in the agar.

Add a known concentration of purified prodigiosin dissolved in a suitable solvent (e.g.,

DMSO) to the wells.[3]

Incubate the plates under appropriate conditions for the test microorganism.

Measure the diameter of the clear zone of inhibition around the wells, which indicates

antimicrobial activity.[3]

Anticancer Activity - Cytotoxicity Assay (MTT Assay)

Methodology:

Seed cancer cells in a 96-well plate and allow them to adhere overnight.
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Treat the cells with various concentrations of prodigiosin for a specified period (e.g., 24, 48,

or 72 hours).

Add MTT reagent to each well and incubate to allow the formation of formazan crystals by

viable cells.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

The absorbance is proportional to the number of viable cells.

Signaling Pathways Modulated by Prodigiosin
Prodigiosin exerts its diverse biological effects by modulating multiple intracellular signaling

pathways. A key aspect of its anticancer activity is the induction of apoptosis.

Apoptosis Induction Pathways
Prodigiosin triggers apoptosis through both the intrinsic (mitochondrial) and extrinsic (death

receptor) pathways.[2][5]

Prodigiosin-Induced Apoptosis Signaling
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Caption: Simplified diagram of prodigiosin-induced apoptosis pathways.

Prodigiosin disrupts the balance of the Bcl-2 protein family, leading to mitochondrial

dysfunction and the release of cytochrome c, which in turn activates the caspase cascade.[2][5]

Other Key Signaling Pathways
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ER Stress: Prodigiosin can induce endoplasmic reticulum (ER) stress, activating pathways

such as the IRE1α-JNK and PERK-eIF2α-ATF4-CHOP, which can lead to apoptosis or

autophagic cell death.[2][7]

AKT/mTOR Pathway: It has been shown to inhibit the AKT/mTOR signaling pathway, which

is crucial for cell survival and proliferation.[2][7]

Immunosuppression: Prodigiosin exerts its immunosuppressive effects, in part, by inhibiting

the Janus kinase 3 (Jak3) signaling pathway, which is critical for T-cell activation and

proliferation.[4][25] This is distinct from other immunosuppressants like cyclosporin A, as it

does not inhibit IL-2 secretion but rather the signaling cascade initiated by IL-2.[4]

Conclusion
Prodigiosin is a multifaceted molecule with a rich chemical profile and a broad range of

promising biological activities. The data and protocols presented in this guide offer a

foundational resource for researchers and professionals in the fields of natural product

chemistry, microbiology, and drug development. Further investigation into its mechanisms of

action and the development of optimized production and delivery systems will be crucial in

harnessing the full therapeutic potential of this remarkable crimson wonder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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